Cas no 1351827-63-8 (1-(4-Aminobenzyl)-n-[3-(trifluoromethyl)phenyl]-1h-imidazole-4-carboxamide)
1-(4-Aminobenzyl)-n-[3-(trifluoromethyl)phenyl]-1h-imidazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-[(4-aminophenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide
- 1H-Imidazole-4-carboxamide, 1-[(4-aminophenyl)methyl]-N-[3-(trifluoromethyl)phenyl]-
- 1-(4-Aminobenzyl)-n-[3-(trifluoromethyl)phenyl]-1h-imidazole-4-carboxamide
-
- Inchi: 1S/C18H15F3N4O/c19-18(20,21)13-2-1-3-15(8-13)24-17(26)16-10-25(11-23-16)9-12-4-6-14(22)7-5-12/h1-8,10-11H,9,22H2,(H,24,26)
- InChI Key: NUBYKGDTMRXTPB-UHFFFAOYSA-N
- SMILES: C1N(CC2=CC=C(N)C=C2)C=C(C(NC2=CC=CC(C(F)(F)F)=C2)=O)N=1
1-(4-Aminobenzyl)-n-[3-(trifluoromethyl)phenyl]-1h-imidazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | BS-6485-1MG |
1-(4-aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide |
1351827-63-8 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | BS-6485-5MG |
1-(4-aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide |
1351827-63-8 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | BS-6485-10MG |
1-(4-aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide |
1351827-63-8 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | BS-6485-20MG |
1-(4-aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide |
1351827-63-8 | >90% | 20mg |
£76.00 | 2023-04-19 | |
| Key Organics Ltd | BS-6485-50MG |
1-(4-aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide |
1351827-63-8 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | BS-6485-100MG |
1-(4-aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide |
1351827-63-8 | >90% | 100mg |
£146.00 | 2025-02-09 |
1-(4-Aminobenzyl)-n-[3-(trifluoromethyl)phenyl]-1h-imidazole-4-carboxamide Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 1-(4-Aminobenzyl)-n-[3-(trifluoromethyl)phenyl]-1h-imidazole-4-carboxamide
Introduction to 1-(4-Aminobenzyl)-N-[3-(Trifluoromethyl)phenyl]-1H-Imidazole-4-Carboxamide (CAS No. 1351827-63-8)
1-(4-Aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide (CAS No. 1351827-63-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of the trifluoromethyl group and the aminobenzyl substituent in its structure confers unique pharmacological characteristics that make it a promising candidate for various drug development initiatives.
The chemical structure of 1-(4-Aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide is characterized by a central imidazole ring linked to a benzyl group with an amino substituent and an amide group attached to a trifluoromethylated phenyl ring. This intricate arrangement of functional groups provides a robust platform for studying its interactions with biological targets and understanding its mechanism of action.
Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-(4-Aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a valuable candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, this compound has also been investigated for its potential as an antitumor agent. Studies conducted in vitro and in vivo have demonstrated that 1-(4-Aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that it may have therapeutic potential in the treatment of various types of cancer, particularly those that are resistant to conventional chemotherapy.
The pharmacokinetic profile of 1-(4-Aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide has also been extensively studied. Research indicates that it has favorable oral bioavailability and a relatively long half-life, which are desirable attributes for a drug candidate. These properties contribute to its potential as an orally administered therapeutic agent, enhancing patient compliance and convenience.
To further explore the clinical potential of this compound, several preclinical studies have been conducted to evaluate its safety and efficacy. These studies have shown that 1-(4-Aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide exhibits low toxicity and good tolerability at therapeutic doses. However, more extensive clinical trials are necessary to confirm these findings and to determine the optimal dosing regimens for different indications.
The development of novel therapeutics often involves optimizing the chemical structure of lead compounds to enhance their pharmacological properties. In this context, researchers have explored various structural modifications of 1-(4-Aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide. For example, substituting different functional groups on the benzene ring or modifying the imidazole core has led to the discovery of analogs with improved potency and selectivity. These efforts are crucial for advancing the compound from preclinical stages to clinical trials.
In conclusion, 1-(4-Aminobenzyl)-N-[3-(trifluoromethyl)phenyl]-1H-imidazole-4-carboxamide (CAS No. 1351827-63-8) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits, this compound holds significant promise for addressing unmet medical needs in various disease areas.
1351827-63-8 (1-(4-Aminobenzyl)-n-[3-(trifluoromethyl)phenyl]-1h-imidazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)